2-Methylpiperidine-1-carbonyl chloride
Overview
Description
2-Methylpiperidine-1-carbonyl chloride is a chemical compound with the CAS Number: 64196-60-7 . It has a molecular weight of 161.63 and its IUPAC name is 2-methyl-1-piperidinecarbonyl chloride .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H12ClNO/c1-6-4-2-3-5-9(6)7(8)10/h6H,2-5H2,1H3 . This indicates that the molecule consists of 7 carbon atoms, 12 hydrogen atoms, 1 chlorine atom, and 1 nitrogen atom.Scientific Research Applications
2-Methylpiperidine-1-carbonyl chloride\text{2-Methylpiperidine-1-carbonyl chloride} 2-Methylpiperidine-1-carbonyl chloride
- Piperidines are crucial building blocks in drug design due to their prevalence in pharmaceuticals. Researchers have explored various synthetic methods for obtaining substituted piperidines, including cyclization, annulation, and multicomponent reactions . The carbonyl chloride functionality in this compound can serve as a versatile intermediate for creating diverse piperidine-based compounds.
- Spiropiperidines are a class of compounds containing a piperidine ring fused to another ring system. The synthesis of spiropiperidines using this compound as a precursor has potential applications in drug discovery .
- Condensed piperidines refer to piperidine derivatives fused with other heterocycles. Researchers have explored their synthesis and evaluated their biological activities. The carbonyl chloride moiety in this compound can participate in such condensation reactions .
- Piperidinones are cyclic amides derived from piperidine. The carbonyl chloride group can be a key intermediate in the synthesis of piperidinones with potential pharmacological relevance .
- Scientists have investigated the biological activities of synthetic and natural piperidines. The carbonyl chloride derivative may be evaluated for its interactions with biological targets, such as receptors or enzymes .
- Piperidine-containing compounds exhibit diverse pharmacological properties, including antiviral, analgesic, and antipsychotic effects. Researchers continue to explore novel drug candidates containing piperidine moieties .
- While not directly studied for this compound, related piperidine alkaloids (e.g., piperine) have shown antioxidant properties . Investigating the antioxidant potential of this compound could be an interesting avenue.
Synthesis and Medicinal Chemistry
Spiropiperidines
Condensed Piperidines
Piperidinones
Biological Evaluation
Pharmacological Applications
Antioxidant Potential
Safety and Hazards
Future Directions
Piperidines, including 2-Methylpiperidine-1-carbonyl chloride, are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
properties
IUPAC Name |
2-methylpiperidine-1-carbonyl chloride | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12ClNO/c1-6-4-2-3-5-9(6)7(8)10/h6H,2-5H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMIKDOBDKNYLGB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCN1C(=O)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12ClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40591705 | |
Record name | 2-Methylpiperidine-1-carbonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40591705 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.63 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
64196-60-7 | |
Record name | 2-Methylpiperidine-1-carbonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40591705 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.